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Compound of Interest

Compound Name: Anticancer agent 122

Cat. No.: B15138354

Core Mechanism of Action: Cereblon-Mediated
Protein Degradation

The primary molecular target of CC-122 is the Cereblon (CRBN) protein, which functions as a
substrate receptor for the Cullin-4 RING E3 ubiquitin ligase complex (CRL4*"CRBN"). CC-122
acts as a "molecular glue," binding to CRBN and altering its substrate specificity. This induced
proximity promotes the recruitment of the lymphoid transcription factors Aiolos (IKZF3) and
Ikaros (IKZF1) to the E3 ligase complex. Once recruited, Aiolos and lkaros are poly-
ubiquitinated and subsequently targeted for rapid degradation by the proteasome. The
degradation of these two key transcription factors, which are critical for lymphocyte
development and are often overexpressed in B-cell malignancies, unleashes a cascade of anti-
tumor and immunostimulatory events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-hematological-malignancies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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